![molecular formula C18H22N4OS2 B5530335 (1S*,5R*)-6-{[5-(ethylthio)-2-thienyl]carbonyl}-3-(2-pyrazinyl)-3,6-diazabicyclo[3.2.2]nonane](/img/structure/B5530335.png)
(1S*,5R*)-6-{[5-(ethylthio)-2-thienyl]carbonyl}-3-(2-pyrazinyl)-3,6-diazabicyclo[3.2.2]nonane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound is a structurally complex molecule with potential implications in various fields of chemistry and pharmacology. However, specific studies on this compound are scarce in the literature. The research presented here focuses on related compounds with diazabicyclo[3.2.2]nonane cores, providing insights into their synthesis, molecular structure, and chemical properties which might offer indirect insights into the compound of interest.
Synthesis Analysis
The synthesis of diazabicyclo[3.2.2]nonane derivatives involves multi-step chemical reactions, utilizing different organic synthesis techniques. One approach involves the reductive cyclization of m-dinitroindazoles and benzothiazoles, leading to the formation of pyrazole- or thiazole-annulated derivatives (Puchnin et al., 2012). Another method reported is the aminomethylation of certain thiolates to yield new functionally substituted diazabicyclo[3.3.1]nonane derivatives (Dotsenko et al., 2007).
Molecular Structure Analysis
The molecular structure of diazabicyclo[3.2.2]nonane derivatives is characterized by X-ray diffraction and NMR studies. These studies reveal the unique spatial arrangement of atoms within the molecule and its stereochemistry. For example, the synthesis and X-ray diffraction study of 1,5-dithia-3,7-diazabicyclo[3.3.1]nonane and its N-BH3 adducts provide detailed insights into the structural aspects of such compounds (Cadenas‐Pliego et al., 1993).
Chemical Reactions and Properties
Diazabicyclo[3.2.2]nonane derivatives engage in various chemical reactions, demonstrating their reactivity and potential for further chemical modifications. The Mannich reaction has been utilized for the synthesis of N,S-containing heterocycles, highlighting the versatility of these compounds in forming complex molecular architectures (V. Dotsenko et al., 2007).
properties
IUPAC Name |
(5-ethylsulfanylthiophen-2-yl)-[(1S,5R)-3-pyrazin-2-yl-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4OS2/c1-2-24-17-6-5-15(25-17)18(23)22-11-13-3-4-14(22)12-21(10-13)16-9-19-7-8-20-16/h5-9,13-14H,2-4,10-12H2,1H3/t13-,14+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWYCWFSREXXBCI-UONOGXRCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(S1)C(=O)N2CC3CCC2CN(C3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCSC1=CC=C(S1)C(=O)N2C[C@H]3CC[C@@H]2CN(C3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S*,5R*)-6-{[5-(ethylthio)-2-thienyl]carbonyl}-3-(2-pyrazinyl)-3,6-diazabicyclo[3.2.2]nonane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.